Cas no 1548548-51-1 (O8-tert-butyl O3-methyl endo-8-azabicyclo[3.2.1]octane-3,8-dicarboxylate)

• Product Name: O8-tert-butyl O3-methyl endo-8-azabicyclo[3.2.1]octane-3,8-dicarboxylate
• CAS No: 1548548-51-1
• MF: C₁₄H₂₃NO₄
• MW: 269.33672451973
• MDL: MFCD22415199
• CID: 4605375
• PubChem ID: 67491395
• Update Time: 2025-10-31

O8-tert-butyl O3-methyl endo-8-azabicyclo[3.2.1]octane-3,8-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• EXO-8-BOC-8-AZABICYCLO[3.2.1]OCTANE-3-CARBOXYLIC ACID METHYL ESTER
• Exo-8-tert-butyl 3-methyl 8-azabicyclo[3.2.1]octane-3,8-dicarboxylate
• AMBCTFGOVMCGIL-FGWVZKOKSA-N
• SB20431
• PB14004
• AK172403
• ST1080494
• Methyl endo-8-Boc-8-azabicyclo[3.2.1]octane-3-carboxylate
• endo-8-(tert-butyl) 3-methyl 8-a
• 8-(tert-butyl) 3-methyl 8-azabicyclo[3.2.1]octane-3,8-dicarboxylate
• Methyl 8-Boc-8-azabicyclo[3.2.1]octane-3-carboxylate
• 8-O-tert-butyl 3-O-methyl (1R,5S)-8-azabicyclo[3.2.1]octane-3,8-dicarboxylate
• AMY35278
• 8-TERT-BUTYL 3-METHYL 8-AZABICYCLO[3.2.1]OCTANE-3,8-DICARBOXYLATE
• SY23386
• O8-tert-butyl O3-methyl endo-8-azabicyclo[3.2.1]octane-3,8-dicarboxylate
• YLC54851
• AKOS025311386
• AS-34607
• MFCD31629674
• (1R,5S)-8-tert-butyl 3-methyl 8-azabicyclo[3.2.1]octane-3,8-dicarboxylate
• AKOS037644740
• endo-8-Azabicyclo[3.2.1]octane-3,8-dicarboxylicacid,8-(1,1-dimethylethyl)3-methylester
• CS-0049593
• Methyl exo-8-Boc-8-azabicyclo[3.2.1]octane-3-carboxylate
• SCHEMBL2671167
• endo-8-?azabicyclo[3.2.1]?octane-?3,?8-?dicarboxylic acid, 8-?(1,?1-?dimethylethyl) 3-?methyl ester
• 1548292-34-7
• endo-8-Azabicyclo[3.2.1]octane-3,8-dicarboxylic acid, 8-(1,1-dimethylethyl) 3-methyl ester
• AS-54310
• P17739
• 1548548-51-1
• CS-0049352
• 8-tert-butyl 3-methyl (1R,3S,5S)-8-azabicyclo[3.2.1]octane-3,8-dicarboxylate
• endo-8-(tert-butyl) 3-methyl 8-azabicyclo[3.2.1]octane-3,8-dicarboxylate
• 8-tert-butyl 3-methyl endo-8-azabicyclo[3.2.1]octane-3,8-dicarboxylate
• SCHEMBL24424519
• SCHEMBL15437588
• 8-(tert-Butyl) 3-methyl (3-endo)-8-azabicyclo[3.2.1]octane-3,8-dicarboxylate

• MDL： MFCD22415199
• Inchi： 1S/C14H23NO4/c1-14(2,3)19-13(17)15-10-5-6-11(15)8-9(7-10)12(16)18-4/h9-11H,5-8H2,1-4H3/t9?,10-,11+
• InChI Key： AMBCTFGOVMCGIL-FGWVZKOKSA-N
• SMILES： O(C(C)(C)C)C(N1[C@@H]2CC(C(=O)OC)C[C@H]1CC2)=O

Computed Properties

• Exact Mass: 269.16270821 g/mol
• Monoisotopic Mass: 269.16270821 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 360
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 55.8
• Molecular Weight: 269.34

Additional information on O8-tert-butyl O3-methyl endo-8-azabicyclo[3.2.1]octane-3,8-dicarboxylate

Professional Introduction to O8-tert-butyl O3-methyl endo-8-azabicyclo[3.2.1]octane-3,8-dicarboxylate (CAS No. 1548548-51-1)

O8-tert-butyl O3-methyl endo-8-azabicyclo[3.2.1]octane-3,8-dicarboxylate, a compound with the CAS number 1548548-51-1, represents a significant advancement in the field of medicinal chemistry and pharmacology. This intricate molecular structure, characterized by its bicyclic framework and functionalized carboxylate groups, has garnered considerable attention for its potential therapeutic applications.

The compound belongs to a class of molecules known as azabicycloalkanes, which are renowned for their unique structural and pharmacological properties. The presence of an azabicyclo[3.2.1]octane core imparts specific steric and electronic characteristics that make it an attractive scaffold for drug design. In particular, the O8-tert-butyl and O3-methyl substituents play crucial roles in modulating the compound's biological activity and pharmacokinetic profile.

Recent studies have highlighted the importance of azabicycloalkanes in the development of novel therapeutic agents. These compounds exhibit a high degree of structural rigidity, which can enhance binding affinity to biological targets. Furthermore, the azabicyclo[3.2.1]octane moiety is known to exhibit favorable metabolic stability, making it an ideal candidate for long-term therapeutic use.

The carboxylate groups at the 3 and 8 positions of the molecule contribute to its solubility and bioavailability, critical factors in drug formulation and delivery. The endo configuration of these substituents further influences the molecule's three-dimensional shape, potentially enhancing its interaction with biological receptors.

In the realm of medicinal chemistry, the synthesis of complex heterocyclic compounds like O8-tert-butyl O3-methyl endo-8-azabicyclo[3.2.1]octane-3,8-dicarboxylate requires meticulous planning and execution. Advanced synthetic methodologies, including transition metal-catalyzed reactions and asymmetric synthesis techniques, have been employed to achieve high yields and enantiomeric purity.

The pharmacological properties of this compound have been extensively studied in recent years. Preclinical investigations have demonstrated its potential as a modulator of various biological pathways, including those involved in inflammation, pain perception, and neurodegenerative disorders. The compound's ability to interact with multiple targets makes it a promising candidate for multitarget drug discovery.

One of the most compelling aspects of O8-tert-butyl O3-methyl endo-8-azabicyclo[3.2.1]octane-3,8-dicarboxylate is its structural similarity to known bioactive molecules. This similarity suggests that it may be able to leverage existing metabolic pathways for absorption, distribution, metabolism, and excretion (ADME), thereby reducing development time and costs.

The compound's potential therapeutic applications are vast. Researchers are exploring its efficacy in treating conditions such as chronic pain syndromes, where traditional treatments have shown limited effectiveness. Additionally, its structural features make it a candidate for developing treatments against neurological disorders like Alzheimer's disease and Parkinson's disease.

The synthesis and characterization of this compound have been supported by cutting-edge analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography. These tools provide detailed insights into the compound's molecular structure and dynamics, essential for understanding its biological behavior.

In conclusion, O8-tert-butyl O3-methyl endo-8-azabicyclo[3.2.1]octane-3,8-dicarboxylate (CAS No. 1548548-51-1) represents a significant advancement in medicinal chemistry with substantial potential for therapeutic applications. Its unique structural features and demonstrated pharmacological properties make it a valuable asset in the quest for novel treatments for various human diseases.